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Compound of Interest

Compound Name: Calcium carbonate-13C

Cat. No.: B1591318

For researchers, scientists, and professionals in drug development, sourcing high-quality stable
isotope-labeled compounds is a critical step in ensuring the accuracy and reliability of
experimental data. Calcium carbonate-13C (13CaCQOs), a non-radioactive labeled analog of
calcium carbonate, serves as a valuable tool in a variety of research applications, from
metabolic studies to drug delivery. This technical guide provides an in-depth overview of
Calcium carbonate-13C, including a comparative summary of suppliers, purchasing options,
and detailed experimental protocols for its key applications.

Suppliers and Purchasing Options for Calcium
Carbonate-13C

Sourcing Calcium carbonate-13C requires careful consideration of factors such as isotopic
purity, chemical purity, available quantities, and cost. Several reputable suppliers offer this
stable isotope, each with varying product specifications and purchasing options. Below is a
comparative table summarizing the offerings from prominent vendors.
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. ) . Chemical Available
Supplier Product Name Isotopic Purity . .
Purity Quantities
. 19,5 g (custom
) ) Calcium ]
Sigma-Aldrich =99 atom % 13C >98% packaging
carbonate-13C ]
available)
Cambridge Calcium 1 g (other sizes
Isotope carbonate (*3C, 99% 98%1] may be available
Laboratories, Inc.  99%) upon request)[1]
) 50 mg, 100 mg,
MedchemExpres  Calcium
>299.8% >98% 250 mg (custom
S carbonate-13C )
guotes available)
Fisher Scientific
(distributor for CALCIUM
Cambridge CARBONATE 99% Not specified 19[2]
Isotope (13C, 99%), 1 G
Laboratories)
Eurisotop
(subsidiary of CALCIUM
Cambridge CARBONATE 99% 98% 19
Isotope (13C, 99%)

Laboratories)

Note: Pricing is subject to change and may vary based on institutional agreements and

quantity. It is recommended to contact the suppliers directly for the most up-to-date pricing and

availability.

Key Applications and Experimental Protocols

Calcium carbonate-13C has emerged as a critical tool in several areas of scientific research,

primarily due to the stability of the 13C isotope, which allows for non-radioactive tracing and

analysis.
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Gastric Acid Secretion Measurement: The **C-Calcium
Carbonate Breath Test

A significant application of Calcium carbonate-13C is in the non-invasive measurement of
gastric acid secretion via the 3C-Calcium Carbonate Breath Test.[3][4] This test is particularly
valuable in clinical research and drug development for assessing the efficacy of acid-
suppressing medications.

Principle:

Orally administered 3CaCOs reacts with gastric acid (HCI) to produce 3CO2 gas. This labeled
carbon dioxide is absorbed into the bloodstream and subsequently exhaled. The amount of
13COz2 in the breath is directly proportional to the amount of gastric acid secreted.

Experimental Protocol:

Patient Preparation: The patient should fast overnight (at least 8-10 hours) before the test.

o Baseline Breath Sample: A baseline breath sample is collected before the administration of
13CaCOs. The patient exhales into a collection bag or tube.

¢ Administration of 13CaCOs: A precise dose of 3CaCOs (typically 50-100 mg) is dissolved in
water and ingested by the patient.

o Post-Dose Breath Sample Collection: Breath samples are collected at regular intervals (e.g.,
every 15 minutes for the first hour and every 30 minutes for the subsequent hour).

o Sample Analysis: The collected breath samples are analyzed using an isotope ratio mass
spectrometer (IRMS) or a non-dispersive infrared spectrometer (NDIRS) to determine the
ratio of 13COz2 to 2CO:s.

» Data Analysis: The change in the 13C0O2/*2CO: ratio from baseline is used to calculate the
rate of gastric acid secretion.

Workflow for the 13C-Calcium Carbonate Breath Test:

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1591318?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/19279471/
https://pubmed.ncbi.nlm.nih.gov/24670370/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591318?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Patient Fasting (8-10h)

Collect Baseline Breath Sample

Administer Oral Dose of
Calcium carbonate-13C

Analyze 13C0O2/12CO2 Ratio
(IRMS or NDIRS)

Y

A

(at timed intervals)

Collect Post-Dose Breath Samples

Calculate Gastric Acid Secretion Rate

Calcium carbonate-13C

Acidic Microenvironment

Pyruvate

Pyruvate Carboxylase

Oxaloacetate (3C-labeled)

R P —
- =

- ~

- ~

~

Krebs Cycle

~ -~

-
~
e ———————

\

/
s

Biomass Precursors

(e.g., Amino Acids, Nucleotides)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

4/6

Tech Support


https://www.benchchem.com/product/b1591318?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591318?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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